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Compound of Interest

Compound Name: FITC-GW3965

Cat. No.: B10857997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of a stock solution of FITC-
GW3965, a fluorescently-labeled synthetic agonist of the Liver X Receptor (LXR). Proper

preparation of this stock solution is critical for ensuring the accuracy and reproducibility of

experimental results.

Introduction
FITC-GW3965 is a valuable tool for studying the function and activity of LXRβ.[1][2][3] It is a

derivative of the potent LXR agonist GW3965, which has been shown to play a significant role

in the regulation of lipid metabolism, inflammation, and cholesterol homeostasis.[4][5][6] The

fluorescein isothiocyanate (FITC) label allows for the visualization and tracking of the

compound in various experimental settings. This guide outlines the necessary steps for

dissolving and storing FITC-GW3965 to maintain its stability and efficacy.

Quantitative Data Summary
For accurate and consistent preparation of FITC-GW3965 stock solutions, refer to the following

quantitative data.
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Property Value Source

Molecular Weight 997.16 g/mol [7]

Appearance Solid [7]

Color Light yellow to yellow [7]

Solubility in DMSO ≥ 50 mg/mL (≥ 50.14 mM) [1]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1][3]

Storage of Powder -20°C for up to 3 years [3]

Storage of Stock Solution

-80°C for up to 6 months;

-20°C for up to 1 month

(protect from light)

[1]

Experimental Protocol: FITC-GW3965 Stock
Solution Preparation
This protocol details the step-by-step procedure for preparing a FITC-GW3965 stock solution.

Materials:

FITC-GW3965 powder

Anhydrous or newly opened Dimethyl sulfoxide (DMSO)

Sterile, light-protected microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-dissolution Preparation:
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Before opening, bring the vial of FITC-GW3965 powder to room temperature to prevent

condensation.

Ensure that the DMSO used is anhydrous or from a freshly opened bottle, as hygroscopic

DMSO can negatively impact solubility.[1]

Calculating the Required Volume of DMSO:

To prepare a stock solution of a desired concentration, use the following formula: Volume

of DMSO (mL) = [Mass of FITC-GW3965 (mg) / Molecular Weight ( g/mol )] / Desired

Concentration (mol/L)

For example, to prepare 1 mL of a 10 mM stock solution from 1 mg of FITC-GW3965:

Volume of DMSO (mL) = [0.001 g / 997.16 g/mol ] / 0.010 mol/L = 0.00010028 L =

0.1003 mL

Dissolution:

Carefully add the calculated volume of DMSO to the vial containing the FITC-GW3965
powder.

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath for a short period) may assist in dissolution, but avoid

excessive heat.

Aliquoting and Storage:

Once fully dissolved, it is highly recommended to aliquot the stock solution into smaller,

single-use volumes in sterile, light-protected microcentrifuge tubes.[3] This practice

prevents degradation from repeated freeze-thaw cycles.[1][3]

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1]

Crucially, protect the stock solution from light at all times due to the photosensitivity of the

FITC fluorophore.[1]
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Note on Use in Cell Culture:

When diluting the DMSO stock solution for cell-based experiments, ensure the final

concentration of DMSO in the culture medium does not exceed 0.1%.[3] Higher concentrations

of DMSO can have cytotoxic effects. It is advisable to run a vehicle control (medium with the

same final concentration of DMSO) to assess any potential effects of the solvent on the cells.[3]

Visualized Experimental Workflow and Signaling
Pathway
The following diagrams illustrate the experimental workflow for stock solution preparation and

the signaling pathway of GW3965.
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Experimental Workflow for FITC-GW3965 Stock Solution Preparation
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Caption: Workflow for FITC-GW3965 stock solution preparation.
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Simplified Signaling Pathway of GW3965

GW3965

Liver X Receptor (LXR)

activates

LXR/RXR Heterodimer

forms heterodimer with

Retinoid X Receptor (RXR)

Target Gene Expression
(e.g., ABCA1, ABCG1)

promotes transcription of

Anti-inflammatory Effects

mediates

Increased Cholesterol Efflux

leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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